Cas no 1804779-61-0 (3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804779-61-0
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4836042
• Update Time: 2025-10-31

3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-6-1-7(12)14-5(3-15)4(6)2-13/h1,3H,2,13H2
• InChI Key： HMDLTGZSXIBGAU-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C=O)=N1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

Professional Introduction to 3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804779-61-0)

3-(Aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, with the CAS number 1804779-61-0, is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates several key functional groups, including an aminomethyl side chain, an iodo substituent, and a trifluoromethoxy group, which collectively contribute to its versatility and reactivity in synthetic chemistry.

The aminomethyl group in this compound provides a nucleophilic site that can participate in various organic transformations, such as nucleophilic substitution reactions, allowing for the introduction of additional functional groups or the formation of new carbon-carbon bonds. This property makes it particularly valuable in the construction of complex molecular architectures. The presence of the iodo substituent on the pyridine ring enhances its utility as a synthetic intermediate, as iodine is known for its reactivity in cross-coupling reactions like Suzuki-Miyaura and Stille couplings. These reactions are fundamental in the preparation of biaryl compounds, which are prevalent in many pharmaceuticals and agrochemicals.

The trifluoromethoxy group is another critical feature of this compound. Fluoro substituents are widely employed in medicinal chemistry due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The introduction of a trifluoromethoxy group can significantly alter the pharmacokinetic properties of a molecule, often leading to improved drug-like characteristics. This has made compounds containing trifluoromethoxy groups highly sought after in drug discovery programs.

The aldehyde functionality at the 2-position of the pyridine ring further enhances the synthetic utility of 3-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde. Aldehydes are versatile reagents that can undergo condensation reactions with various nucleophiles, including amines and alcohols, to form amides and esters, respectively. These reactions are essential in constructing more complex molecules and have been widely used in the synthesis of peptides and other biologically relevant compounds.

In recent years, there has been growing interest in exploring the potential applications of this compound in medicinal chemistry. For instance, researchers have utilized it as a building block in the synthesis of novel inhibitors targeting various biological pathways. One notable area of research involves its application in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop effective therapeutic agents.

A specific example comes from studies where 3-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde was used to synthesize a series of pyridine-based kinase inhibitors. These inhibitors were designed to target specific domains within the kinase enzyme, thereby disrupting its function. Preliminary results from these studies indicate that compounds derived from this intermediate exhibit promising inhibitory activity against certain kinases. This highlights the importance of this compound as a scaffold for developing new antikinase agents.

In addition to its role in kinase inhibition studies, this compound has also been explored for its potential in other therapeutic areas. For example, researchers have investigated its use in developing antiviral agents. Viruses rely on host cellular machinery for replication, and by targeting specific viral enzymes or proteins, antiviral drugs can effectively inhibit viral replication. The unique structural features of 3-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde make it an attractive candidate for designing novel antiviral compounds.

In one such study, this compound was used as a precursor to synthesize a series of pyridine-based inhibitors targeting viral proteases. These proteases are essential for processing viral polyproteins into functional viral proteins. By inhibiting these enzymes, researchers aim to prevent viral replication and thereby treat viral infections effectively. The results from these studies suggest that compounds derived from 3-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde exhibit significant inhibitory activity against certain viral proteases.

The versatility of this compound is further demonstrated by its application in synthesizing other biologically active molecules. For instance, researchers have utilized it as a starting material for preparing novel ligands for G protein-coupled receptors (GPCRs). GPCRs are membrane receptors that play a critical role in many physiological processes and are targeted by a large number of drugs on the market today. By designing ligands that selectively bind to specific GPCRs, researchers can develop drugs that modulate various biological functions.

In one recent study, 3-(aminomethyl)-6-iodo-4-(

The growing body of research highlighting the potential applications of 3-(Aminomethyl)-6(Iodo)-4(